Cas no 899413-91-3 (2-methoxyethyl 5-(4-fluorobenzenesulfonyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate)

• Product name: 2-methoxyethyl 5-(4-fluorobenzenesulfonyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate
• CAS No: 899413-91-3
• MF: C₂₀H₂₀FNO₆S
• MW: 421.439308166504
• CID: 5424040

2-methoxyethyl 5-(4-fluorobenzenesulfonyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 5-(((4-fluorophenyl)sulfonyl)oxy)-1,2-dimethyl-1H-indole-3-carboxylate
• 2-methoxyethyl 5-(4-fluorobenzenesulfonyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate

• Inchi： 1S/C20H20FNO6S/c1-13-19(20(23)27-11-10-26-3)17-12-15(6-9-18(17)22(13)2)28-29(24,25)16-7-4-14(21)5-8-16/h4-9,12H,10-11H2,1-3H3
• InChI Key： NTRMABWRHZKVJI-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(OS(C3=CC=C(F)C=C3)(=O)=O)C=C2)C(C(OCCOC)=O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 2-methoxyethyl 5-(4-fluorobenzenesulfonyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate

Recent Advances in the Study of 2-methoxyethyl 5-(4-fluorobenzenesulfonyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate (CAS: 899413-91-3)

In recent years, the compound 2-methoxyethyl 5-(4-fluorobenzenesulfonyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate (CAS: 899413-91-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This indole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the synthesis and optimization of 2-methoxyethyl 5-(4-fluorobenzenesulfonyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate. Recent publications have highlighted novel synthetic routes that improve yield and purity, making the compound more accessible for further studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized product, ensuring its suitability for pharmacological evaluations.

Pharmacological studies have revealed that this compound exhibits potent anti-inflammatory and anticancer activities. In vitro assays demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Additionally, preliminary in vivo studies in animal models have shown reduced tumor growth and metastasis, suggesting its potential as a chemotherapeutic agent. Researchers are now investigating its molecular targets and signaling pathways to better understand its mode of action.

Another significant aspect of the research involves the compound's pharmacokinetic properties. Recent findings indicate that 2-methoxyethyl 5-(4-fluorobenzenesulfonyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate has favorable bioavailability and metabolic stability, which are critical for its development as a drug candidate. Studies on its absorption, distribution, metabolism, and excretion (ADME) profiles are ongoing, with preliminary results suggesting minimal toxicity and good tolerability in preclinical models.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, formulation stability, and potential off-target effects need to be addressed. Researchers are exploring various drug delivery systems, including nanoparticles and liposomes, to enhance its therapeutic efficacy and reduce side effects. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, the latest research on 2-methoxyethyl 5-(4-fluorobenzenesulfonyl)oxy-1,2-dimethyl-1H-indole-3-carboxylate (CAS: 899413-91-3) underscores its potential as a versatile therapeutic agent. Continued investigations into its synthetic optimization, pharmacological mechanisms, and pharmacokinetic properties will be crucial for its successful translation into clinical applications. This compound represents a promising avenue for the development of novel treatments for inflammatory diseases and cancer, highlighting the importance of interdisciplinary research in the chemical biology and pharmaceutical fields.